Cas no 756817-82-0 ([2-(dimethylamino)pyrimidin-5-yl]boronic acid)

[2-(dimethylamino)pyrimidin-5-yl]boronic acid Properties

Names and Identifiers

• (2-(Dimethylamino)pyrimidin-5-yl)boronic acid
• [2-(dimethylamino)pyrimidin-5-yl]boronic acid
• 2-(dimethylamino)pyrimidin-5-ylboronic acid
• 2-Dimethylaminopyrimidine-5-boronic acid
• 2-Dimethylaminopyrimidinyl-5-boronic acid
• Boronic acid,B-[2-(dimethylamino)-5-pyrimidinyl]-
• Boronic acid, [2-(dimethylamino)-5-pyrimidinyl]- (9CI)
• BORONIC ACID, [2-(DIMETHYLAMINO)-5-PYRIMIDINYL]-
• C6H10BN3O2
• JHGMROYFIMQNCI-UHFFFAOYSA-N
• FCH881686
• AB58565
• 2-dimethylamino-pyrimidin-5-boronic acid
• AM87174
• CS-0061715
• MFCD10696933
• DS-14894
• (2-(Dimethylamino)pyrimidin-5-yl)boronicacid
• DTXSID60666363
• W17380
• A865637
• 2-dimethylaminopyrimidinyl-5-boronic acid, AldrichCPR
• 2-(Dimethylamino)pyrimidine-5-boronic Acid
• SCHEMBL190572
• AC-33297
• SY066221
• 756817-82-0
• EN300-2007662
• AKOS006304829
• FT-0742260
• DA-03043
• +Expand

• MDL： MFCD10696933
• InChIKey： JHGMROYFIMQNCI-UHFFFAOYSA-N
• Inchi： 1S/C6H10BN3O2/c1-10(2)6-8-3-5(4-9-6)7(11)12/h3-4,11-12H,1-2H3
• SMILES： O([H])B(C1=C([H])N=C(N=C1[H])N(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 167.08700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.087
• Heavy Atom Count: 12
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 69.5

Experimental Properties

• LogP: -1.77760
• PSA: 69.48000

[2-(dimethylamino)pyrimidin-5-yl]boronic acid Security Information

• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases： 43
• Signal Word：Warning

[2-(dimethylamino)pyrimidin-5-yl]boronic acid Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents